Cas no 2288032-79-9 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid
• CAS No: 2288032-79-9
• MF: C₁₉H₁₆FNO₄
• MW: 341.333048820496
• CID: 6318556
• PubChem ID: 165831098
• Update Time: 2025-10-29

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid
• 2288032-79-9
• EN300-6737408

• Inchi： 1S/C19H16FNO4/c20-17(18(22)23)9-10-21-19(24)25-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-9,16H,10-11H2,(H,21,24)(H,22,23)/b17-9-
• InChI Key： ARNSUTWNGRDNOD-MFOYZWKCSA-N
• SMILES： F/C(/C(=O)O)=C\CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 341.10633615g/mol
• Monoisotopic Mass: 341.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid: A Comprehensive Overview

The compound 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid, identified by the CAS number 2288032-79-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a fluorine atom, and a butenoic acid moiety, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a crucial role in stabilizing the amino functionality while enabling selective reactivity during synthesis.

The presence of the fluorine atom in the molecule introduces unique electronic properties, enhancing the compound's reactivity and selectivity in various chemical transformations. Fluorine substitution is known to improve drug-like properties such as lipophilicity and bioavailability, making this compound a promising candidate for medicinal chemistry applications.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate reaction times while maintaining product quality. This method leverages the ability of microwave irradiation to enhance reaction kinetics, making it a valuable tool in modern organic synthesis.

In terms of applications, this compound has shown potential in the development of novel pharmaceutical agents. Its structure lends itself well to further functionalization, allowing for the incorporation of additional bioactive groups. Recent studies have explored its use as a precursor in the synthesis of peptide-based drugs, where its Fmoc group facilitates controlled deprotection during peptide assembly.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions, with findings suggesting that it undergoes rapid hydrolysis in aqueous environments. This information is critical for assessing its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobut-2-enoic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, combined with recent advances in synthetic methodologies and application potential, positions it as a key molecule in contemporary organic chemistry research.